POLYSTYRENE-B-POLY(ETHYLENE-RAN-BUTYLENE )-B-POLYSTYRENE-G-MALEIC ANHYDRIDE
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Enhancing Compatibility in Polymer Blends
SEBS-g-MA is a valuable compatibilizer for blending immiscible polymers. Polystyrene (PS) and poly(ethylene-ran-butylene) (EB) blocks in SEBS-g-MA offer selective interactions with different polymer phases, promoting better mixing and improving the mechanical properties of the final blend. Research has shown its effectiveness in enhancing the impact strength of polylactide (PLA) and SEBS blends compared to uncompatibilized mixtures [1]. This paves the way for tougher PLA materials for applications in packaging.
[1] Improvement of Impact Strength of Polylactide Blends with a Thermoplastic Elastomer Compatibilized with Biobased Maleinized Linseed Oil for Applications in Rigid Packaging )
Surface Modification for Liquid Crystal Alignment
The presence of maleic anhydride (MA) groups in SEBS-g-MA makes it useful for modifying surfaces to influence the alignment of liquid crystals (LCs). Research explores using ion-beam irradiated SEBS-g-MA films for superior performance in LC alignment, crucial for applications in liquid crystal displays [2].
[2] Superior Performance in Liquid Crystal Alignment of Polystyrene-Block-Poly(ethylene-ran-butylene)-Block-Polystyrene-Graft-Maleic Anhydride Film Irradiated with Ion Beam
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